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Compound of Interest

Compound Name: TC299423

Cat. No.: B611238

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and
disposal of TC299423 (CAS No. 1975146-56-5), a novel, potent, and brain-penetrant agonist
for nicotinic acetylcholine receptors (NAChRs). Given that this compound is intended for
research use only and is a biologically active molecule, adherence to stringent safety protocols
Is mandatory to ensure personnel safety and experimental integrity.

Disclaimer: No official Safety Data Sheet (SDS) for TC299423 is publicly available at this time.
The following guidance is based on best practices for handling novel, potent research
compounds and information gathered from available scientific literature and supplier data. All
personnel must conduct a risk assessment prior to beginning work with this compound.

Compound Identification and Properties

TC299423 is a solid powder and is typically shipped as a non-hazardous chemical under
ambient temperatures.[1] It is a selective agonist for a6p32* and a4p32* nAChRs.[1]
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Property Value Source

(E)-5-(Pyrimidin-5-
IUPAC Name yN-1,2,3,4,7,8- [21[31[4]

hexahydroazocine

CAS Number 1975146-56-5 [1]

Molecular Formula C11H15N3 [1]

Molecular Weight 189.26 g/mol [1]

Appearance Solid powder [1]
Dry, dark, and at O - 4 °C (days

Short-Term Storage [1]
to weeks)

Long-Term Storage -20 °C (months to years) [1]

Personal Protective Equipment (PPE) and
Engineering Controls

Due to its high potency and biological activity, a comprehensive approach to exposure
prevention is required.

Engineering Controls

e Primary: All handling of TC299423 powder, including weighing and preparation of stock
solutions, must be conducted in a certified chemical fume hood or a powder containment
hood to prevent inhalation of airborne particles.

e Secondary: A designated area within the laboratory should be established for the handling of
TC299423 to minimize the risk of cross-contamination. An eyewash station and safety
shower must be readily accessible.

Personal Protective Equipment (PPE)

o Hand Protection: Wear nitrile gloves at all times. Due to the lack of specific chemical
resistance data, it is recommended to double-glove when handling the pure compound or
concentrated solutions. Change gloves immediately if contaminated.
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Eye Protection: Chemical safety goggles are mandatory to protect against splashes or
airborne powder.

Body Protection: A fully buttoned laboratory coat must be worn. Consider using disposable
sleeves for added protection during extensive handling.

Respiratory Protection: While engineering controls are the primary defense, a NIOSH-
approved respirator (e.g., N95 or higher) may be required for specific procedures such as
cleaning up spills outside of a fume hood, based on your institutional risk assessment.

Operational and Disposal Plans
Experimental Protocol: Step-by-Step Handling Guide

Preparation: Before retrieving the compound, ensure the chemical fume hood is operational
and the workspace is clean and uncluttered. Assemble all necessary equipment (spatulas,
weigh boats, vials, solvents) and PPE.

Weighing: Tare the balance with a clean weigh boat inside the fume hood. Carefully transfer
the required amount of TC299423 powder using a dedicated spatula. Avoid generating dust.

Solubilization: Add the desired solvent to the vessel containing the powder. Ensure the
container is capped before mixing to prevent aerosol generation.

Use in Experiments: When using solutions of TC299423, adhere to all standard laboratory
safety practices. Clearly label all containers with the compound name, concentration, and
date.

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
(e.g., 70% ethanol) followed by a cleaning agent. Decontaminate all reusable equipment that
came into contact with the compound.

Disposal: All solid waste (gloves, weigh boats, paper towels) contaminated with TC299423
should be placed in a sealed, labeled hazardous waste container. Liquid waste should be
collected in a designated, labeled hazardous waste container for organic or halogenated
solvents, as appropriate. Follow all institutional and local regulations for chemical waste
disposal.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b611238?utm_src=pdf-body
https://www.benchchem.com/product/b611238?utm_src=pdf-body
https://www.benchchem.com/product/b611238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visualized Workflows and Safety Hierarchies

To further clarify procedural steps and safety logic, the following diagrams have been
generated.
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Caption: Experimental workflow for handling TC299423.
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Caption: Hierarchy of controls for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocols for TC299423].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611238#personal-protective-equipment-for-handling-
tc299423]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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